Cas no 922992-24-3 (methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate)

• Product Name: methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate
• CAS No: 922992-24-3
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5497718
• Update Time: 2025-05-19

methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[[[1-(2-methoxyethyl)-1H-indol-3-yl]amino]carbonyl]amino]-, methyl ester
• methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate

• Inchi： 1S/C20H21N3O4/c1-26-12-11-23-13-17(14-7-4-6-10-18(14)23)22-20(25)21-16-9-5-3-8-15(16)19(24)27-2/h3-10,13H,11-12H2,1-2H3,(H2,21,22,25)
• InChI Key： QJKBBJUNAHFIGE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate

Methyl 2-({1-(2-Methoxyethyl)-1H-Indol-3-ylcarbamoyl}amino)benzoate (CAS No. 922992-24-3): A Comprehensive Overview

Methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate (CAS No. 922992-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the methoxyethyl and benzoate moieties, make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate consists of an indole core substituted with a methoxyethyl group at the 1-position and a carbamoyl amino benzoate moiety at the 3-position. This arrangement imparts specific physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

One of the most intriguing aspects of CAS No. 922992-24-3 is its potential role in medicinal chemistry. Indole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. The presence of the methoxyethyl group in this compound may enhance its bioavailability and metabolic stability, making it a promising scaffold for the development of novel therapeutics. Recent studies have highlighted its utility in designing small-molecule inhibitors for specific biological targets, which aligns with the growing interest in precision medicine and personalized therapies.

In addition to its pharmaceutical applications, methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate has also been investigated in material science. The compound's ability to form stable crystalline structures and its compatibility with various polymer matrices make it a candidate for advanced functional materials. Researchers are exploring its use in organic electronics, such as light-emitting diodes (LEDs) and sensors, where its electronic properties can be leveraged for improved performance.

The synthesis of CAS No. 922992-24-3 typically involves multi-step organic reactions, including amide coupling and esterification. These processes require careful optimization to achieve high yields and purity, which are critical for its intended applications. Advances in green chemistry have also prompted the development of more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the broader trend toward eco-friendly chemical manufacturing, a topic of increasing importance in both academic and industrial settings.

From a commercial perspective, the demand for methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate is driven by its versatility and potential in high-value applications. Suppliers and manufacturers often highlight its high purity and consistent quality, which are essential for research and development activities. The compound is typically available in small quantities for laboratory use, with pricing reflecting its specialized nature. As interest in indole-based compounds continues to grow, the market for this chemical is expected to expand, particularly in regions with strong pharmaceutical and biotechnology sectors.

For researchers and professionals working with CAS No. 922992-24-3, it is important to handle the compound with standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Safety data sheets (SDS) provided by suppliers offer detailed guidance on handling and disposal, ensuring compliance with regulatory standards.

In summary, methyl 2-({1-(2-methoxyethyl)-1H-indol-3-ylcarbamoyl}amino)benzoate (CAS No. 922992-24-3) represents a fascinating example of how indole chemistry can be harnessed for diverse applications. Its potential in drug discovery, material science, and green chemistry underscores its relevance in contemporary research. As scientific understanding of its properties and applications deepens, this compound is likely to play an increasingly important role in advancing both academic and industrial innovations.